Cas no 951884-03-0 (2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene)

• Product name: 2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene
• CAS No: 951884-03-0
• MF: C₁₇H₁₂Br₂
• MW: 376.085183143616
• MDL: MFCD09801035
• CID: 856510
• PubChem ID: 44118600

2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene Chemical and Physical Properties

Names and Identifiers

• 2',7'-Dibromo-2-vinylspiro[cyclopropane-1,9'-fluorene]
• 2',7'-dibromo-2-ethenylspiro[cyclopropane-1,9'-fluorene]
• 2,7-Dibromo-2-vinylspiro[cyclopropane-1,9-fluorene]
• C17H12Br2
• DTXSID60656906
• MFCD09801035
• 2 inverted exclamation marka,7 inverted exclamation marka-Dibromo-2-ethenylspiro[cyclopropane-1,9 inverted exclamation marka-[9H]fluorene]
• BNB88403
• 951884-03-0
• CS-0212402
• BS-22825
• AKOS015835859
• 2',7'-Dibromo-2-ethenylspiro[cyclopropane-1,9'-[9H]fluorene]
• 2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene

• MDL： MFCD09801035
• Inchi： InChI=1S/C17H12Br2/c1-2-10-9-17(10)15-7-11(18)3-5-13(15)14-6-4-12(19)8-16(14)17/h2-8,10H,1,9H2
• InChI Key： LZJYNJKWXMMBDE-UHFFFAOYSA-N
• SMILES： C=CC1CC12C3=C(C=CC(=C3)Br)C4=C2C=C(C=C4)Br

Computed Properties

• Exact Mass: 373.93100
• Monoisotopic Mass: 373.93058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 5.9

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 449.3±45.0 °C at 760 mmHg
• Flash Point: 263.4±28.0 °C
• PSA: 0.00000
• LogP: 5.68400
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene

Introduction to 2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene (CAS No. 951884-03-0)

2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene (CAS No. 951884-03-0) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This spirocyclic fluorene derivative exhibits a distinctive spirocyclopropane core, which imparts exceptional reactivity and versatility in synthetic chemistry. The presence of bromine substituents at the 2' and 7' positions enhances its utility as a building block in the construction of more complex molecular architectures, making it a valuable intermediate in drug discovery and material science applications.

The compound's structure combines the rigidity of the fluorene backbone with the strain-induced reactivity of the spirocyclopropane ring system. This combination allows for facile functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. In recent years, 2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene has been explored in various contexts, including the synthesis of fluorescent probes, organic light-emitting diodes (OLEDs), and potential therapeutic agents.

One of the most compelling aspects of this compound is its role in the development of advanced photophysical materials. The spirocyclopropane unit can be selectively opened under controlled conditions to yield linear alkenes or undergo ring-opening metathesis reactions, providing a powerful tool for molecular construction. This reactivity has been leveraged in the design of novel dyes and pigments with enhanced stability and brightness. Furthermore, the bromine atoms serve as convenient handles for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many pharmaceuticals.

In the realm of pharmaceutical research, 2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene has been investigated as a precursor for biologically active molecules. Its fluorene moiety is known to contribute to photostability and lipophilicity, desirable traits in drug candidates. Recent studies have demonstrated its utility in generating derivatives with potential anticancer and anti-inflammatory properties. The spirocyclic core's strain-release mechanism upon functionalization has also been exploited to design molecules with improved binding affinities to target proteins. These findings highlight the compound's promise as a scaffold for next-generation therapeutics.

The synthesis of 2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene typically involves multi-step organic transformations starting from commercially available fluorene derivatives. Key steps often include bromination at specific positions followed by ring-closure metathesis or other cyclization strategies to introduce the spirocyclopropane unit. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for downstream applications.

From an industrial perspective, the demand for specialized intermediates like 2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene is driven by advancements in fields such as display technology and medicinal chemistry. The compound's ability to serve as a versatile building block makes it indispensable in both academic research laboratories and industrial R&D facilities. Companies specializing in fine chemicals have recognized its potential and have developed robust production processes to meet growing market needs.

The safety profile of 2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene is another critical consideration. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety during synthesis and application. Standard laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended when working with this compound.

In conclusion, 2',7'-Dibromo-2-vinylspirocyclopropane-1,9'-fluorene (CAS No. 951884-03-0) represents a fascinating example of how structural complexity can be harnessed for innovative applications across multiple disciplines. Its unique reactivity profile and functional versatility make it an invaluable asset in both fundamental research and applied science. As our understanding of molecular interactions deepens, compounds like this are likely to play an even more prominent role in shaping future technologies and therapeutics.